PEG Linkers
  • Bromo-PEG6-Boc
    Bromo-PEG6-Boc
    • Cat. No.:
    • B606406
    • CAS No.:
    • Molecular Formula:
    • C19H37BrO8
    • Molecular Weight:
    • 473.4 g/mol
    Description
    Bromo-PEG6-t-butyl ester is a PEG derivative containing a bromide group and a t-butyl protected carboxyl group. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The t-butyl ...
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  • Bromo-PEG8-Boc
    Bromo-PEG8-Boc
    • Cat. No.:
    • B606407
    • CAS No.:
    • 1623792-00-6
    • Molecular Formula:
    • C23H45BrO10
    • Molecular Weight:
    • 561.5 g/mol
    Description
    Bromo-PEG8-t-butyl ester is a PEG derivative containing a bromide group and a t-butyl protected carboxyl group. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The t-butyl ...
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  • Methyltetrazine-PEG4-Maleimide
    Methyltetrazine-PEG4-Maleimide
    • Cat. No.:
    • B609002
    • CAS No.:
    • Molecular Formula:
    • C24H30N6O7
    • Molecular Weight:
    • 514.5 g/mol
    Description
    Methyltetrazine-PEG4-maleimide is a PEG derivative containing a maleimide group and a hydrophilic PEG spacer which increases water-solubility. The maleimide group specifically and efficiently reacts with thiols ...
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  • Propargyl-PEG1-acid
    Propargyl-PEG1-acid
    • Cat. No.:
    • B1679622
    • CAS No.:
    • 55683-37-9
    • Molecular Formula:
    • C6H8O3
    • Molecular Weight:
    • 128.13 g/mol
    Description
    Propargyl-PEG1-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can reacted with primary amine groups in the presence of activators (e.g. EDC, o...
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  • Propargyl-PEG1-NH2
    Propargyl-PEG1-NH2
    • Cat. No.:
    • B1679623
    • CAS No.:
    • 122116-12-5
    • Molecular Formula:
    • C5H9NO
    • Molecular Weight:
    • 99.13 g/mol
    Description
    Propargyl-PEG1-amine is a PEG derivative containing a propargyl group and an amino group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl ...
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  • Propargyl-PEG2-CH2COOH
    Propargyl-PEG2-CH2COOH
    • Cat. No.:
    • B3170540
    • CAS No.:
    • 944561-46-0
    • Molecular Formula:
    • C9H14O5
    • Molecular Weight:
    • 202.2 g/mol
    Description
    Propargyl-PEG2-CH2COOH is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.2 g/mol. The purity is usually 95%.
    The exact mass of the compound Acetic acid, 2-[2-[2...
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  • THP-PEG16-alcohol
    THP-PEG16-alcohol
    • Cat. No.:
    • B11935971
    • CAS No.:
    • Molecular Formula:
    • C37H74O18
    • Molecular Weight:
    • 807.0 g/mol
    Description
    THP-PEG16-alcohol is a useful research compound. Its molecular formula is C37H74O18 and its molecular weight is 807.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality THP-PEG16-alcohol suitab...
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  • Bromo-PEG12-t-butyl ester
    Bromo-PEG12-t-butyl ester
    • Cat. No.:
    • B12427479
    • CAS No.:
    • Molecular Formula:
    • C31H61BrO14
    • Molecular Weight:
    • 737.7 g/mol
    Description
    Bromo-PEG12-t-butyl ester is a useful research compound. Its molecular formula is C31H61BrO14 and its molecular weight is 737.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bromo-PEG12-t-...
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  • H2N-PEG8-Hydrazide
    H2N-PEG8-Hydrazide
    • Cat. No.:
    • B12427522
    • CAS No.:
    • Molecular Formula:
    • C19H41N3O9
    • Molecular Weight:
    • 455.5 g/mol
    Description
    H2N-PEG8-Hydrazide is a useful research compound. Its molecular formula is C19H41N3O9 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality H2N-PEG8-Hydrazide sui...
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  • Bromoacetic-PEG2-NHS ester
    Bromoacetic-PEG2-NHS ester
    • Cat. No.:
    • B15073543
    • CAS No.:
    • Molecular Formula:
    • C11H14BrNO7
    • Molecular Weight:
    • 352.13 g/mol
    Description
    Bromoacetic-PEG2-NHS ester is a useful research compound. Its molecular formula is C11H14BrNO7 and its molecular weight is 352.13 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bromoacetic-...
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